Cas no 240800-54-8 (3-Fluoro-5-(Trifluoromethyl)Cinnamic Acid)

3-Fluoro-5-(trifluoromethyl)cinnamic acid is a fluorinated cinnamic acid derivative characterized by its trifluoromethyl and fluoro substituents, which enhance its electronic and steric properties. This compound is widely utilized as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring fluorinated aromatic motifs. Its structural features contribute to improved metabolic stability and bioavailability in drug design. The presence of both fluorine and trifluoromethyl groups also facilitates its use in cross-coupling reactions and as a building block for advanced materials. The compound exhibits high purity and consistent performance, making it suitable for research and industrial applications demanding precise fluorinated intermediates.
3-Fluoro-5-(Trifluoromethyl)Cinnamic Acid structure
240800-54-8 structure
Product Name:3-Fluoro-5-(Trifluoromethyl)Cinnamic Acid
CAS No:240800-54-8
MF:C10H6F4O2
MW:234.147057056427
CID:3161077
PubChem ID:2737582
Update Time:2025-06-08

3-Fluoro-5-(Trifluoromethyl)Cinnamic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-5-(Trifluoromethyl)Cinnamic Acid
    • (E)-3-[3-fluoro-5-(trifluoromethyl)phenyl]-2-propenoic acid
    • 575469-96-4
    • (E)-3-[3-fluoro-5-(trifluoromethyl)phenyl]prop-2-enoic acid
    • EN300-1931303
    • (e)-3-(3-fluoro-5-(trifluoromethyl)phenyl)acrylicacid
    • SCHEMBL3930279
    • DTXCID80371528
    • (e)-3-(3-fluoro-5-(trifluoromethyl)phenyl)acrylic acid
    • SCHEMBL3930273
    • 240800-54-8
    • 5Z-0815
    • (2E)-3-[3-fluoro-5-(trifluoromethyl)phenyl]prop-2-enoic acid
    • MFCD00236296
    • AKOS005095746
    • trans-3-Fluoro-5-(trifluoromethyl)cinnamic acid
    • BALLIUNVQMPIFI-OWOJBTEDSA-N
    • 3-[3-fluoro-5-(trifluoromethyl)phenyl]prop-2-enoic Acid
    • DTXSID40420682
    • CS-0453864
    • Inchi： 1S/C10H6F4O2/c11-8-4-6(1-2-9(15)16)3-7(5-8)10(12,13)14/h1-5H,(H,15,16)
    • InChI Key： BALLIUNVQMPIFI-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=CC(=O)O)C=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 234.03039208g/mol
  • Monoisotopic Mass: 234.03039208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.3Ų

3-Fluoro-5-(Trifluoromethyl)Cinnamic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AY10515-1g
3-Fluoro-5-(trifluoromethyl)cinnamic acid
 240800-54-8
1g
 $83.00 2024-04-20

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